2-(cyclopentylthio)-N-(2-(2-fluorophenyl)-2-methoxypropyl)acetamide

• IUPAC Name: 2-cyclopentylsulfanyl-N-[2-(2-fluorophenyl)-2-methoxypropyl]acetamide
• InChI: InChI=1S/C17H24FNO2S/c1-17(21-2,14-9-5-6-10-15(14)18)12-19-16(20)11-22-13-7-3-4-8-13/h5-6,9-10,13H,3-4,7-8,11-12H2,1-2H3,(H,19,20)
• InChI Key: WRABEMBUAAWJAD-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)CSC1CCCC1)(C2=CC=CC=C2F)OC
• Molecular Formula: C17H24FNO2S
• Molecular Weight: 325.4 g/mol

Description

Synthesis Analysis

This involves a detailed examination of the methods used to synthesize the compound. It includes the starting materials, reagents, reaction conditions, and the yield of the product.

Molecular Structure Analysis

This involves the use of techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the molecular structure of the compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the reagents and conditions of the reaction, the mechanism, and the products formed.

Physical And Chemical Properties Analysis

This involves studying the physical and chemical properties of the compound like melting point, boiling point, solubility, stability, etc.

Scientific Research Applications

Metabolism and Pharmacokinetics

• A study on acetaminophen metabolism in humans by high-resolution liquid chromatography revealed the identification and quantification of several metabolites, indicating the complexity of drug metabolism and the potential for varied biological activity depending on metabolic pathways (Mrochek et al., 1974).

Pharmacogenetics

• Research into the polymorphic expression of UGT1A9 and its association with variable acetaminophen glucuronidation in neonates highlighted the significant impact of genetic factors on drug metabolism. This suggests that the genetic background can influence the efficacy and safety of drugs, potentially including "2-(cyclopentylthio)-N-(2-(2-fluorophenyl)-2-methoxypropyl)acetamide" (Linakis et al., 2018).

Drug Safety and Efficacy

• A study on the effects of acetaminophen on blood pressure in patients with coronary artery disease suggested that even drugs considered safe can have unexpected effects on cardiovascular health, emphasizing the importance of evaluating the safety profile of new compounds in specific patient populations (Sudano et al., 2010).

Mechanism of Action

If the compound is a drug or has some biological activity, its mechanism of action is studied. This involves understanding how the compound interacts with biological systems.

Safety and Hazards

This involves studying the safety data of the compound. It includes its toxicity, flammability, environmental impact, and precautions to be taken while handling it.